![molecular formula C13H15BrN2O B1529821 6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole CAS No. 1214900-50-1](/img/structure/B1529821.png)
6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
Overview
Description
6-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is a useful research compound. Its molecular formula is C13H15BrN2O and its molecular weight is 295.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Indazoles are utilized as key components in synthesizing complex molecular structures, demonstrating their importance in the development of new chemical entities with potential applications in material science and pharmacology. For instance, the synthesis of Chromium(III) complexes with terdentate 2,6-bis(azolylmethyl)pyridine ligands, where indazole is part of the ligand structure, highlights the role of indazoles in forming compounds with potential ethylene polymerization behavior (J. Hurtado et al., 2009).
Antimicrobial and Antitubercular Activity
- Indazole derivatives are investigated for their antimicrobial properties, indicating the compound's relevance in designing new therapeutic agents. For example, the synthesis and evaluation of pyrazole-imidazole-triazole hybrids for antimicrobial activity reveal the potential of indazole structures in contributing to the development of new antimicrobials (Suman Punia et al., 2021).
Anticancer Activity
- The potential anticancer activity of indazole derivatives is a significant area of interest. Research into novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcases the therapeutic potential of indazole-based compounds in oncology and inflammation (A. Rahmouni et al., 2016).
Fluorescent Materials
- Indazoles are used in the development of fluorescent materials, where their structural modifications can lead to new fluorophores. This application is evident in the synthesis of fluorescent indazoles through palladium-catalyzed benzannulation, presenting opportunities in materials science for creating novel luminescent compounds (Og Soon Kim et al., 2017).
Properties
IUPAC Name |
6-bromo-3-methyl-1-(oxan-2-yl)indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O/c1-9-11-6-5-10(14)8-12(11)16(15-9)13-4-2-3-7-17-13/h5-6,8,13H,2-4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHUOWZCTVJNYLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=CC(=C2)Br)C3CCCCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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